Cas no 62018-55-7 (Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-)

• Product Name: Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-
• CAS No: 62018-55-7
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 460594
• PubChem ID: 15138515
• Update Time: 2025-04-19

Benzaldehyde, 3-acetyl-2,4,6-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-acetyl-2,4,6-trihydroxy-
• 3-acetyl-2,4,6-trihydroxybenzaldehyde
• 3-acetyl-2,4,6-trihydroxy-benzaldehyde
• CHEMBL375211
• DTXSID70568900
• 62018-55-7
• SCHEMBL3201657

• Inchi： 1S/C9H8O5/c1-4(11)8-7(13)2-6(12)5(3-10)9(8)14/h2-3,12-14H,1H3
• InChI Key： BLXBWUKHERTOFC-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=C(C=C(C=1C(C)=O)O)O

Computed Properties

• Exact Mass: 196.03714
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones